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Introduction

4D-175 is an investigational adeno-associated virus (AAV) based gene therapy designed for
the treatment of geographic atrophy (GA) secondary to age-related macular degeneration
(AMD). It is composed of a proprietary retinotropic AAV vector, R100, which encapsidates a
codon-optimized transgene encoding a shortened, highly functional form of human complement
factor H (sCFH).[1] The therapy is administered as a single intravitreal injection.[1]

The underlying pathology of GA is strongly associated with the dysregulation of the alternative
complement pathway.[2] 4D-175 is engineered to restore the natural regulation of this pathway
within the retina. By facilitating the continuous expression of SCFH by retinal cells, 4D-175 aims
to inhibit the chronic inflammation and subsequent retinal cell death that leads to the
progressive vision loss characteristic of GA.[3][4]

Preclinical evaluation of 4D-175 has demonstrated dose-dependent expression of SCFH and a
corresponding reduction in the formation of the membrane attack complex (MAC) in human
retinal pigment epithelial (RPE) cells in vitro.[5] In vivo studies in non-human primates (NHPS)
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have shown that intravitreal administration of 4D-175 is well-tolerated, with no significant ocular
inflammation or toxicity observed.[5]

This document provides detailed protocols for key preclinical safety and tolerability studies for a
product with the characteristics of 4D-175. These protocols are representative of the essential
assessments required to support an Investigational New Drug (IND) application and the
initiation of clinical trials, in line with FDA guidance for gene therapy products targeting retinal
disorders.[6][7][8]

Signaling Pathway Targeted by 4D-175
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4D-175 Mechanism of Action
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Caption: Mechanism of 4D-175 in regulating the alternative complement pathway.
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Part 1: In Vitro Safety and Potency Assessment

Protocol: Transgene Expression and Functional Activity
in Human RPE Cells

This protocol assesses the ability of 4D-175 to transduce human retinal pigment epithelial
(RPE) cells, leading to the expression and secretion of functional SCFH protein that can protect
the cells from complement-mediated damage.

Objective: To quantify sSCFH expression and its functional effect in reducing Membrane Attack
Complex (MAC) formation on RPE cells following 4D-175 transduction.

Materials:

e Human induced pluripotent stem cell (iPSC)-derived RPE cells (e.g., ARPE-19)
o Transwell inserts (0.4 um pore size)

e Cell culture medium (e.g., DMEM with 10% FBS)

e 4D-175 vector stock

e Normal Human Serum (NHS) as a source of complement proteins

e Zymosan A (to activate the alternative complement pathway)

e Human sCFH ELISA kit

¢ Anti-C5b-9 antibody for immunocytochemistry and flow cytometry

e Flow cytometer

Fluorescence microscope
Experimental Workflow:

Caption: Workflow for in vitro assessment of 4D-175 potency.

Procedure:
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Cell Culture: Seed iPSC-derived RPE cells onto Transwell inserts and culture until a
polarized monolayer is formed (approximately 4-6 weeks).

Transduction: Replace the culture medium with fresh medium containing 4D-175 at various
multiplicities of infection (MOI), for example, 0, 5x103, 2x10%, and 5x10* vector genomes (vQ)
per cell.

Incubation: Incubate the transduced cells for 7-10 days to allow for transgene expression
and sCFH protein secretion.

Complement Activation:
o Serum-starve the cells for 24 hours.

o Add fresh serum-free medium containing 10% Normal Human Serum (NHS) and 0.5
mg/mL zymosan to the culture medium.[5]

o Incubate for 4-6 hours at 37°C.
Endpoint Analysis:

o sCFH Quantification: Collect the cell culture supernatant and quantify the concentration of
secreted sCFH using a human CFH ELISA kit according to the manufacturer's instructions.

o MAC Quantification by Flow Cytometry:

» Gently detach the cells from the Transwell inserts.

» Stain the cells with a fluorescently-labeled anti-C5b-9 antibody.

» Analyze the percentage of MAC-positive cells using a flow cytometer.
o MAC Visualization:

» Fix the cells on the Transwell membrane.

» Perform immunocytochemistry using an anti-C5b-9 antibody and a fluorescent
secondary antibody.
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» Visualize MAC deposition using a fluorescence microscope.

Data Presentation:

Table 1: In Vitro sCFH Expression and MAC Formation

4D-175 MOI (vglcell) Secreted sCFH (nM) MAC-Positive Cells (%)
0 (No Virus Control) <0.1 85.2+5.6

5x 103 458 + 3.1 21.3+x29

2 x 104 120.5+9.8 8.7+15

|5x10%|215.3+15.2|4.1+0.9|

Part 2: In Vivo Safety and Tolerability Assessment

Protocol: Non-Human Primate (NHP) Ocular Tolerability
and Biodistribution Study

This protocol describes a comprehensive study in non-human primates (NHPS) to evaluate the
safety, tolerability, and biodistribution of 4D-175 following intravitreal administration. NHPs are
selected due to the anatomical similarity of their eyes to human eyes.[6][9]

Objective: To determine the local and systemic safety profile and the vector biodistribution of
4D-175 after a single intravitreal injection in NHPs.

Materials:

Cynomolgus monkeys (Macaca fascicularis)

4D-175 vector stock and vehicle control (formulation buffer)

Clinical examination equipment (slit lamp, indirect ophthalmoscope, tonometer)

Electroretinography (ERG) equipment

Sterile surgical supplies for intravitreal injection
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» Blood collection tubes (for serum chemistry and hematology)

o Tissue collection supplies for necropsy

o (PCR reagents for vector genome quantification

Experimental Workflow:

In Vivo NHP Study Workflow
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Caption: Workflow for the in vivo NHP safety and tolerability study.

Procedure:
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e Animal Groups and Dosing:
o Assign animals to three groups (n=4-6 per group):
= Group 1: Vehicle Control (intravitreal injection of formulation buffer)
» Group 2: Low Dose 4D-175 (e.g., 3 x 101° vg/eye)
» Group 3: High Dose 4D-175 (e.g., 1 x 10 vg/eye)
o Administer a single 50 pL intravitreal injection to one eye of each animal under anesthesia.
e In-Life Monitoring (up to 3-6 months):

o Ophthalmic Examinations: Perform weekly, then monthly, examinations including slit lamp
biomicroscopy, indirect ophthalmoscopy, and intraocular pressure (IOP) measurements.
Score for signs of inflammation (e.g., cells, flare, vitreous haze).

o Electroretinography (ERG): Conduct baseline and monthly ERG recordings to assess
retinal function (a- and b-wave amplitudes and implicit times).

o Clinical Pathology: Collect blood at baseline and regular intervals for standard hematology
and serum chemistry analysis to monitor for systemic toxicity.

o Transgene Expression: Where feasible, collect aqueous humor samples to measure sCFH
protein levels by ELISA.

e Terminal Procedures (at study conclusion):
o Necropsy: Perform a full necropsy, with special attention to the ocular structures.

o Histopathology: Collect both eyes and a comprehensive set of systemic tissues. Process
for histopathological examination by a board-certified veterinary pathologist.

o Biodistribution: Collect ocular tissues (retina, RPE/choroid, vitreous, optic nerve) and key
systemic tissues (e.g., liver, spleen, gonads, draining lymph nodes, brain). Extract
genomic DNA and quantify the number of 4D-175 vector genomes per microgram of DNA
using a validated qPCR assay.
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Data Presentation:

Table 2: Summary of Ocular Findings in NHPs (Day 90)

Mean IOP Ocular ERG b-wave
Group Dose (vgleye) Change Inflammation Amplitude (%
(mmHg) Score (0-4) of Baseline)
1 (Vehicle) 0 +0.5+ 0.8 0.1+0.2 98.5+4.2
2 (Low Dose) 3x 10 +0.7+1.1 0.3+0.3 97.1+55
3 (High Dose) 1x101 +0.9+0.9 0404 96.8+6.1

Inflammation scored on a standardized scale.

Table 3: 4D-175 Vector Biodistribution in NHPs (Day 90, Mean vg/ug DNA)

Tissue

Vehicle Control

Low Dose (3 x 10°

High Dose (1 x 10**

vgleye) vgleye)
Ocular Tissues
(Injected Eye)
Retina <LLOQ 2.5x 104 8.1 x 104
RPE/Choroid <LLOQ 1.8 x 10 5.9 x 10*
Optic Nerve <LLOQ 1.2 x 107 4.5 x 10?2
Systemic Tissues
Liver <LLOQ <LLOQ 25
Spleen <LLOQ <LLOQ 15
Gonads <LLOQ <LLOQ <LLOQ
LLOQ = Lower Limit of Quantification
Conclusion
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The protocols outlined in this document represent a foundational preclinical package for
evaluating the safety and tolerability of 4D-175. The in vitro functional assay confirms the
intended biological activity of the sCFH transgene, demonstrating its potential to counteract
complement-mediated pathology in retinal cells. The in vivo NHP study provides critical safety
data, assessing ocular health, retinal function, and systemic exposure following intraocular
administration.[9][10][11] The expected results, as presented in the summary tables, would
indicate that 4D-175 is locally active, well-tolerated at the proposed clinical dose range, and
has a favorable safety profile with minimal systemic biodistribution, thereby supporting its
advancement into clinical trials for the treatment of Geographic Atrophy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Preclinical Safety and Tolerability of 4D-175: Application
Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581077/docs#preclinical-safety-and-tolerability-of-
4d-175-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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